Cas no 184954-60-7 (Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester)

Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester structure
184954-60-7 structure
Product Name:Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester
CAS No:184954-60-7
MF:C12H20N2O2S
MW:256.364401817322
CID:1378475
Update Time:2024-08-16

Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethylester
    • Carbamic acid, (trans-4-isothiocyanatocyclohexyl)-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C12H20N2O2S/c1-12(2,3)16-11(15)14-10-6-4-9(5-7-10)13-8-17/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10-
    • InChI Key: CFVYKEGQNIZMJB-MGCOHNPYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](N=C=S)CC1

Computed Properties

  • Exact Mass: 256.1247

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 389.0±22.0 °C(Predicted)
  • PSA: 50.69
  • pka: 12.18±0.40(Predicted)

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